9,10-Dihydroxyheptadeca-4,6-diyn-3-one
9,10-Dihydroxyheptadeca-4,6-diyn-3-one
Panaxacol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Panaxacol is considered to be a practically insoluble (in water) and relatively neutral molecule. Panaxacol has been primarily detected in urine. Within the cell, panaxacol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, panaxacol can be found in tea. This makes panaxacol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
106828-96-0
VCID:
VC0009388
InChI:
InChI=1S/C17H26O3/c1-3-5-6-7-10-13-16(19)17(20)14-11-8-9-12-15(18)4-2/h16-17,19-20H,3-7,10,13-14H2,1-2H3/t16-,17-/m1/s1
SMILES:
CCCCCCCC(C(CC#CC#CC(=O)CC)O)O
Molecular Formula:
C17H26O3
Molecular Weight:
278.4 g/mol
9,10-Dihydroxyheptadeca-4,6-diyn-3-one
CAS No.: 106828-96-0
Main Products
VCID: VC0009388
Molecular Formula: C17H26O3
Molecular Weight: 278.4 g/mol
| CAS No. | 106828-96-0 |
|---|---|
| Product Name | 9,10-Dihydroxyheptadeca-4,6-diyn-3-one |
| Molecular Formula | C17H26O3 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (9R,10R)-9,10-dihydroxyheptadeca-4,6-diyn-3-one |
| Standard InChI | InChI=1S/C17H26O3/c1-3-5-6-7-10-13-16(19)17(20)14-11-8-9-12-15(18)4-2/h16-17,19-20H,3-7,10,13-14H2,1-2H3/t16-,17-/m1/s1 |
| Standard InChIKey | VNLATJUGAZKQEH-IAGOWNOFSA-N |
| Isomeric SMILES | CCCCCCC[C@H]([C@@H](CC#CC#CC(=O)CC)O)O |
| SMILES | CCCCCCCC(C(CC#CC#CC(=O)CC)O)O |
| Canonical SMILES | CCCCCCCC(C(CC#CC#CC(=O)CC)O)O |
| Description | Panaxacol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Panaxacol is considered to be a practically insoluble (in water) and relatively neutral molecule. Panaxacol has been primarily detected in urine. Within the cell, panaxacol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, panaxacol can be found in tea. This makes panaxacol a potential biomarker for the consumption of this food product. |
| Synonyms | panaxacol |
| PubChem Compound | 129429 |
| Last Modified | Nov 11 2021 |
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